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Compound of Interest

Compound Name: 2-Ethylfuran-3-carboxamide

Cat. No.: B068026

Physical Properties of 2-Ethylfuran-3-
carboxamide: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the physical properties, specifically the melting and boiling
points, of 2-Ethylfuran-3-carboxamide. While direct experimental data for this specific
compound is not readily available in public scientific databases, this document provides a
comprehensive overview of related compounds and the established methodologies for
determining these crucial physical characteristics.

Summary of Physical Properties of Related Furan
Derivatives

To estimate the physical properties of 2-Ethylfuran-3-carboxamide, it is informative to
examine structurally analogous compounds. The table below summarizes the available data for
furan-3-carboxamide and its precursors. The presence of the ethyl group and the amide
functionality will influence the melting and boiling points, typically increasing them compared to
the parent furan ring due to increased molecular weight and potential for hydrogen bonding.
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Compound Name Molecular Formula  Melting Point (°C) Boiling Point (°C)

Furan-3-carboxylic

) CsHa0s3 120 - 122 229 - 230
acid
2-Ethylfuran CeHsO Not Applicable 92-93
Furan-3-carboxamide CsHsNO2 Data not available Data not available
2-Ethylfuran-3- ) )
C7HsO3 Data not available Data not available

carboxylic acid

Experimental Protocols for Physical Property
Determination

The following sections detail the standard laboratory procedures for determining the melting
and boiling points of a novel organic compound such as 2-Ethylfuran-3-carboxamide.

Melting Point Determination

The melting point of a compound is a fundamental physical property used to identify and
assess the purity of a substance.

Methodology:

o Sample Preparation: A small, dry sample of the crystalline compound is finely ground and
packed into a capillary tube, sealed at one end, to a height of 2-3 mm.

o Apparatus: A calibrated melting point apparatus is used, which consists of a heated block or
oil bath with a controlled heating rate and a means of observing the sample.

o Measurement: The capillary tube containing the sample is placed in the apparatus. The
temperature is raised at a steady rate of 1-2 °C per minute near the expected melting point.

o Data Recording: The temperature at which the first liquid appears and the temperature at
which the entire sample is liquefied are recorded as the melting point range. A narrow
melting point range is indicative of a pure compound.
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Boiling Point Determination

The boiling point is another critical physical constant, defined as the temperature at which the
vapor pressure of a liquid equals the surrounding atmospheric pressure.

Methodology (Micro-scale):

Sample Preparation: A small volume (a few drops) of the liquid sample is placed in a small-
diameter test tube (Thiele tube).

e Apparatus: A capillary tube, sealed at one end, is inverted and placed into the sample in the
test tube. The test tube is then attached to a thermometer.

e Heating: The assembly is heated in a suitable bath (e.g., oil bath). As the temperature
increases, a stream of bubbles will emerge from the open end of the inverted capillary.

e Equilibrium and Measurement: The heating is discontinued, and the bath is allowed to cool
slowly. The boiling point is the temperature at which the liquid begins to enter the capillary
tube.

Logical Workflow: Synthesis of 2-Ethylfuran-3-
carboxamide

While specific experimental details for the synthesis of 2-Ethylfuran-3-carboxamide are not
widely published, a logical synthetic pathway can be proposed starting from 2-ethylfuran-3-
carboxylic acid. This common synthetic route in organic chemistry involves the conversion of a
carboxylic acid to a more reactive acyl chloride, followed by amidation.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b068026?utm_src=pdf-body
https://www.benchchem.com/product/b068026?utm_src=pdf-body
https://www.benchchem.com/product/b068026?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b068026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Thionyl Chloride (SOCl2) | Ammonia (NH3)

2-Ethylfuran-3-carboxylic acid 2-Ethylfuran-3-carbony! chloride 2-Ethylfuran-3-carboxamide

Click to download full resolution via product page

Caption: Proposed synthesis of 2-Ethylfuran-3-carboxamide.

Due to the absence of published biological studies involving 2-Ethylfuran-3-carboxamide, no
signaling pathway diagrams can be provided at this time. The information presented here
serves as a foundational guide for researchers initiating studies on this compound. The
definitive physical properties must be determined empirically upon its synthesis and
purification.

 To cite this document: BenchChem. [Physical properties of 2-Ethylfuran-3-carboxamide
(melting point, boiling point)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b068026#physical-properties-of-2-ethylfuran-3-
carboxamide-melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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